Cas no 2680786-69-8 (benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate)

• Product Name: benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate
• CAS No: 2680786-69-8
• MF: C₁₇H₁₇BrN₂O₄
• MW: 393.231883764267
• CID: 5626075
• PubChem ID: 165921580
• Update Time: 2025-05-20

benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680786-69-8
• benzyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate
• EN300-28302823
• benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate

• Inchi： 1S/C17H17BrN2O4/c1-11(2)14-8-13(18)9-15(20(22)23)16(14)19-17(21)24-10-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3,(H,19,21)
• InChI Key： QETQSGAXNWHMDT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)C)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 392.03717g/mol
• Monoisotopic Mass: 392.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate

Recent Advances in the Study of Benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate (CAS: 2680786-69-8)

Benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate (CAS: 2680786-69-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations aimed at exploring its potential applications in drug discovery and development. The presence of a bromo-nitro substitution pattern and an isopropyl group in its aromatic core makes it a promising candidate for further study in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential biological activities. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate. These analytical methods have been critical in ensuring the reproducibility of its synthesis and the accuracy of subsequent biological evaluations.

One of the key areas of interest is the compound's potential as a building block for the development of novel therapeutic agents. Preliminary in vitro studies have suggested that benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate may exhibit inhibitory effects on certain enzymatic targets, although the exact mechanisms remain under investigation. These findings have sparked further research into its pharmacokinetic properties and toxicity profiles, which are essential for assessing its suitability as a drug candidate.

In addition to its potential therapeutic applications, this compound has also been explored for its utility in chemical biology. Its reactive functional groups make it a valuable tool for probing biological systems and studying protein-ligand interactions. Recent work has demonstrated its use in the development of activity-based probes, which can help elucidate the roles of specific enzymes in disease pathways.

Despite these promising developments, challenges remain in the optimization of benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate for clinical applications. Issues such as solubility, stability, and bioavailability need to be addressed through further structural modifications and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, benzyl N-4-bromo-2-nitro-6-(propan-2-yl)phenylcarbamate (CAS: 2680786-69-8) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and preliminary biological activities make it a promising candidate for further investigation. Continued research efforts will be essential to fully understand its mechanisms of action and to explore its potential as a therapeutic agent or chemical tool.